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Compound of Interest

Compound Name: Tocopherol calcium succinate

CAS No.: 14464-85-8

Cat. No.: B1198314

Get Quote

Abstract & Core Logic
Tocopherol Calcium Succinate (CAS 14464-85-8 / 14638-18-7), often termed Vitamin E

Calcium Succinate, is the calcium salt of

-tocopheryl succinate. Unlike its parent compound (

-tocopheryl succinate, which is a viscous oil or low-melting solid soluble in ethanol/DMSO), the
calcium salt is a high-melting white powder designed for solid-state stability and tableting.

The Solubility Paradox: The molecule contains a highly lipophilic tocopherol tail and a rigid,

ionic calcium-succinate head. This amphiphilic yet ionic structure renders it practically insoluble

in water and standard alcohols (ethanol/methanol) because the lattice energy of the calcium

salt resists solvation, while the lipophilic tail resists aqueous dissolution.

Strategic Approach:

For Analytical/Chemical Use: We utilize Chloroform or Acidified Ethanol. The acid protonates

the succinate, breaking the ionic calcium lattice and restoring solubility.
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For Biological (Cell Culture) Use: We utilize DMSO with rigorous sonication, or a

Biocompatible Oil carrier. Note that for pure signaling studies, the acid form (

-tocopheryl succinate) is preferred; the calcium salt is typically used when studying specific
formulation effects or calcium delivery.

Material Specifications
Parameter Specification Notes

Compound Name Tocopherol Calcium Succinate
Also: Calcium Tocopheryl

Succinate

CAS Number 14464-85-8 or 14638-18-7

Verify specific isomer (d-

vs dl-

)

Molecular Formula
Dimer of tocopheryl succinate

+

Molecular Weight ~1099.6 g/mol
Significant increase over free

acid (~530 g/mol )

Appearance White to yellowish powder
If yellow/brown oil, it has

hydrolyzed or oxidized

Storage -20°C, Desiccated, Dark
Highly sensitive to light and

oxidation

Solvent Selection & Solubility Profile
The choice of solvent determines the success of the stock solution. Do not attempt to dissolve

directly in water or PBS.
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Solvent System Solubility Rating Application Mechanism / Notes

Chloroform (

)

Freely Soluble (>50

mg/mL)
Analytical (HPLC/GC)

Non-polar solvent

disrupts lipophilic

interactions; excellent

for high-conc stocks.

Toxic to cells.

Ethanol (Abs.) +

Acetic Acid
Soluble (with reaction) Analytical / QC

Acetic acid protonates

the succinate,

releasing

and forming soluble

tocopheryl succinate.

DMSO (Dimethyl

Sulfoxide)

Sparingly Soluble

(<10 mg/mL*)
Cell Culture (In Vitro)

Requires sonication.

High concentrations

may precipitate upon

freezing. Limit

concentration.

Ethanol (95-100%) Practically Insoluble N/A

The calcium salt

lattice is too stable for

neutral ethanol.

Corn/Sesame Oil Soluble In Vivo (Oral/IP)

Mimics dietary

absorption. Best for

animal studies.

Water / PBS Insoluble N/A
Forms a

suspension/clump.

Protocol A: Analytical Stock Solution (Chloroform)
Purpose: For HPLC standard preparation, content assay, or chemical modification. Target

Concentration: 10 mg/mL (approx. 9 mM)

Reagents
Tocopherol Calcium Succinate (Reference Standard Grade)[1]
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Chloroform (HPLC Grade, stabilized with amylene or ethanol)

Safety Note: Perform all steps in a chemical fume hood. Chloroform is a carcinogen and

volatile.

Procedure
Weighing: Accurately weigh 100 mg of Tocopherol Calcium Succinate powder into a 20 mL

amber glass scintillation vial.

Why Amber? Vitamin E derivatives are photo-oxidative.

Solvent Addition: Add 10 mL of Chloroform.

Dissolution: Vortex vigorously for 30 seconds. The powder should dissolve rapidly to form a

clear, colorless to pale yellow solution.

Filtration (Optional): If minor turbidity persists (calcium carbonate impurities), filter through a

0.45

m PTFE syringe filter.

Storage: Store at -20°C. Seal with Parafilm to prevent evaporation. Stable for 1 month.

Protocol B: Biological Stock Solution (DMSO)
Purpose: For in vitro cell culture treatments. Target Concentration: 5 mM (approx. 5.5 mg/mL)

Note: Higher concentrations (e.g., 50 mM) are difficult with the calcium salt. If high doses are

required, consider using

-Tocopheryl Succinate (Free Acid) instead.

Reagents
Tocopherol Calcium Succinate (Cell Culture Grade)

DMSO (Dimethyl Sulfoxide, Sterile Filtered, Hybridoma Grade)

Equipment: Ultrasonic water bath (Sonication is critical).
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Procedure
Calculation:

MW

1100 g/mol .

To make 1 mL of 5 mM stock, you need 5.5 mg.

Weighing: Weigh 11.0 mg of powder into a sterile 2 mL microcentrifuge tube (Eppendorf).

Solvent Addition: Add 2.0 mL of sterile DMSO.

Physical Disruption (Critical):

Vortex for 1 minute. The solution will likely remain cloudy.

Sonicate in a water bath at 37°C–40°C for 10–20 minutes.

Mechanism:[2] Thermal energy and cavitation are required to break the ionic lattice in the

aprotic DMSO solvent.

Visual Inspection: Check for clarity. If particles remain, sonicate for another 10 minutes.

Troubleshooting: If it does not dissolve, add 10

L of Glacial Acetic Acid (sterile) to aid dissolution (only if the acidic pH is acceptable for
your assay).

Sterilization: Filter through a 0.22

m Nylon or PTFE filter. Do not use Cellulose Acetate (DMSO degrades it).

Usage: Dilute into culture medium immediately before use. Ensure the final DMSO

concentration in culture is <0.5% (v/v).

Precipitation Alert: The calcium salt may precipitate when added to aqueous media. Vortex

the media immediately upon addition.
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Protocol C: Analytical Stock (Ethanol-Acid Method)
Purpose: Recommended by Japanese Pharmacopoeia (JP) for purity testing. Target

Concentration: ~1 mg/mL

Procedure
Weigh 50 mg of Tocopherol Calcium Succinate.

Prepare Solvent Mixture: Mix 9 volumes of Ethanol (99.5%) with 1 volume of Diluted Acetic

Acid (1 in 5).

Add 50 mL of the Solvent Mixture to the powder.

Sonicate or shake until dissolved. The acid converts the salt to the soluble succinate ester.

Use immediately for UV/HPLC analysis.

Process Workflow (Graphviz)
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Storage Conditions

Start: Tocopherol Ca Succinate
(White Powder)

Select Application

Analytical / Chemical QC

HPLC/GC

Biological (Cell Culture)

In Vitro

Solvent: Chloroform
(or Ethanol + Acetic Acid)

Vortex (30s)

Clear Solution
(High Solubility)

-20°C, Dark, Amber Vial

Solvent: DMSO
(Max 5-10 mM)

CRITICAL: Sonicate
(37°C, 20 mins)

Visual Check:
Clear?

Add 0.5% Acetic Acid
(If permissible)

No (Cloudy)

Stock Solution
(Use Immediately)

Yes

Click to download full resolution via product page
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Figure 1: Decision tree for solvent selection and dissolution workflow based on experimental

intent.

Quality Control & Troubleshooting
Verification of Concentration (UV-Vis)
Since the calcium salt dissociates, you can measure the absorbance of the tocopheryl

succinate moiety.

Dilute the stock 1:100 in Ethanol.

Measure Absorbance at 286 nm.[3]

Use the extinction coefficient (

) of

-tocopheryl succinate (approx.

in ethanol).

Calculation: Conc (g/100mL) = Abs / 38.

Common Issues
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Symptom Cause Solution

Cloudy in DMSO
Incomplete dissociation of Ca

salt.

Sonicate longer (up to 30

mins) at 40°C. Ensure DMSO

is anhydrous.

Precipitate in Media "Crashing out" upon dilution.

Dilute stock into serum-

containing media (proteins

bind vitamin E) rather than

serum-free media. Vortex

rapidly.

Yellow/Brown Color Oxidation.

Discard. The powder and

solution should be

white/colorless to very pale

yellow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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